Benzyl cinnamate
Benzyl cinnamate
Benzyl alcohol, cinnamate is a natural product found in Polygala senega with data available.
Benzyl cinnamate is found in cumin. Benzyl cinnamate is isolated from various plant species. Benzyl cinnamate is present in Sumatra and Penang benzoin, Peru and tolu balsams, main constituent of copaiba balsam. Benzyl cinnamate is a flavouring agent.
Benzyl cinnamate is found in cumin. Benzyl cinnamate is isolated from various plant species. Benzyl cinnamate is present in Sumatra and Penang benzoin, Peru and tolu balsams, main constituent of copaiba balsam. Benzyl cinnamate is a flavouring agent.
Brand Name:
Vulcanchem
CAS No.:
103-41-3
VCID:
VC21025334
InChI:
InChI=1S/C16H14O2/c17-16(12-11-14-7-3-1-4-8-14)18-13-15-9-5-2-6-10-15/h1-12H,13H2/b12-11-
SMILES:
C1=CC=C(C=C1)COC(=O)C=CC2=CC=CC=C2
Molecular Formula:
C16H14O2
Molecular Weight:
238.28 g/mol
Benzyl cinnamate
CAS No.: 103-41-3
Cat. No.: VC21025334
Molecular Formula: C16H14O2
Molecular Weight: 238.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzyl alcohol, cinnamate is a natural product found in Polygala senega with data available. Benzyl cinnamate is found in cumin. Benzyl cinnamate is isolated from various plant species. Benzyl cinnamate is present in Sumatra and Penang benzoin, Peru and tolu balsams, main constituent of copaiba balsam. Benzyl cinnamate is a flavouring agent. |
|---|---|
| CAS No. | 103-41-3 |
| Molecular Formula | C16H14O2 |
| Molecular Weight | 238.28 g/mol |
| IUPAC Name | benzyl (Z)-3-phenylprop-2-enoate |
| Standard InChI | InChI=1S/C16H14O2/c17-16(12-11-14-7-3-1-4-8-14)18-13-15-9-5-2-6-10-15/h1-12H,13H2/b12-11- |
| Standard InChI Key | NGHOLYJTSCBCGC-QXMHVHEDSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)COC(=O)/C=C\C2=CC=CC=C2 |
| SMILES | C1=CC=C(C=C1)COC(=O)C=CC2=CC=CC=C2 |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)C=CC2=CC=CC=C2 |
| Appearance | Powder |
| Boiling Point | 228-230 °C @ 22 mm Hg 195.00 to 200.00 °C. @ 5.00 mm Hg |
| Colorform | WHITE TO PALE-YELLOW, FUSED, CRYSTALLINE SOLID Crystals from 95% ethanol White crystals |
| Flash Point | GREATER THAN 100 °C |
| Melting Point | 39 °C MELTING POINT: 35-36 °C /TRANS/; 30 °C /CIS/ 37 - 39 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator